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Compound of Interest

Compound Name:
1-(2-Butoxy-1-

methylethoxy)propan-2-ol

Cat. No.: B1329455 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data for

1-(2-Butoxy-1-methylethoxy)propan-2-ol (CAS No. 29911-28-2). The information is compiled

and presented to meet the needs of researchers, scientists, and professionals in drug

development, with a focus on clear data presentation, experimental context, and visual

representations of key information.

Chemical Identification and Physical Properties
1-(2-Butoxy-1-methylethoxy)propan-2-ol, also known as Dipropylene Glycol Monobutyl Ether

or under the trade name DOWANOL™ PnB, is a colorless liquid with a mild ether-like odor.[1] It

is widely used as a solvent in various industrial and commercial applications.[2]

Table 1: Physical and Chemical Properties of 1-(2-Butoxy-1-methylethoxy)propan-2-ol
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Property Value Source(s)

CAS Number 29911-28-2 [3][4][5]

Molecular Formula C10H22O3 [3][6]

Molecular Weight 190.28 g/mol [3][4]

Appearance Clear, colorless liquid [1][6]

Odor Ether-like [1]

Boiling Point 230 °C at 760 mmHg [1]

Melting Point -75 °C (-103 °F) [1]

Flash Point 100 °C (212 °F) - Closed Cup [1]

Density 0.91 g/cm³ [1]

Vapor Pressure <0.04 hPa at 20°C [1]

Water Solubility Soluble [1]

Autoignition Temperature 194 °C [6][7]

Toxicological Data
The primary hazards associated with 1-(2-Butoxy-1-methylethoxy)propan-2-ol are skin and

eye irritation.[8][9] Ingestion of large amounts may cause injury, although the acute oral toxicity

is considered low.[10]

Table 2: Acute Toxicity Data for 1-(2-Butoxy-1-methylethoxy)propan-2-ol

Test Species Route Value Source(s)

LD50 Rat Oral 4,000 mg/kg [11]

LD50 Rat Dermal > 2,000 mg/kg [11]

Hazard Identification and Precautionary Measures
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Based on available data, 1-(2-Butoxy-1-methylethoxy)propan-2-ol is classified as causing

skin and serious eye irritation.[8][9]

Logical Relationship of Hazards
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Exposure Routes Adverse Effects

Dermal Contact Skin IrritationLeads to

Eye Contact Serious Eye IrritationLeads to
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Preparation

Dosing Procedure (Sequential)

Observation Period

Data Analysis

Select healthy, young adult female rats

Acclimatize animals to lab conditions

Fast animals overnight prior to dosing

Dose first animal at a step below the estimated LD50

Observe for 48 hours

Outcome?

If survived, increase dose for next animal

Survived

If died, decrease dose for next animal

Died

Observe all animals for a total of 14 days

Dose next animalDose next animal

Record clinical signs of toxicity and mortality

Record body weights weekly

Perform gross necropsy on all animals

Calculate LD50 using Maximum Likelihood Method

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1329455?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1329455
https://www.smolecule.com/products/s749135
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.oecd.org/en/publications/test-no-425-acute-oral-toxicity-up-and-down-procedure_9789264071049-en.html
https://www.slideshare.net/slideshow/acute-toxicity-by-oecd-guidelines/257410203
https://www.inchem.org/documents/icsc/icsc/eics1617.htm
https://www.toxlab.co/acute-toxicity-studies-study-design-of-oecd-guideline-425-acute-oral-toxicity-up-and-down-procedure/
https://www.toxlab.co/acute-toxicity-studies-study-design-of-oecd-guideline-425-acute-oral-toxicity-up-and-down-procedure/
https://www.merckmillipore.com/BA/en/tech-docs/paper/236658
https://www.merckmillipore.com/BA/en/tech-docs/paper/236658
https://www.merckmillipore.com/BA/en/tech-docs/paper/236658
https://www.atsdr.cdc.gov/toxprofiles/tp189.pdf
https://www.benchchem.com/pdf/Propylene_Glycol_Ethers_A_Comprehensive_Technical_Review_for_Researchers.pdf
https://www.benchchem.com/product/b1329455#1-2-butoxy-1-methylethoxy-propan-2-ol-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1329455#1-2-butoxy-1-methylethoxy-propan-2-ol-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1329455#1-2-butoxy-1-methylethoxy-propan-2-ol-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1329455#1-2-butoxy-1-methylethoxy-propan-2-ol-material-safety-data-sheet-msds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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